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Compound of Interest

Compound Name: CDK9 ligand 3

Cat. No.: B15542112 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with CDK9 ligand 3. Adherence to these protocols is

critical for the safe handling of this potent compound and for minimizing laboratory and

environmental risks.

Hazard Identification and Safety Data
CDK9 ligand 3 is a potent bioactive compound. While specific data for "CDK9 ligand 3" may

vary between suppliers, related compounds like PROTAC CDK9 ligand-1 are classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2] Standard

laboratory safety protocols for handling potent chemical compounds should be strictly followed.

Quantitative Safety and Physical Data
For easy reference, the following table summarizes key quantitative data for a related CDK9

ligand. Researchers should always refer to the specific safety data sheet (SDS) provided by the

supplier for the exact compound being used.
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Property Value Reference

GHS Classification

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1][2]

Molecular Formula C₂₀H₂₈N₆O [2]

Molecular Weight 368.48 g/mol [2]

Appearance Powder [1]

Storage Temperature (Powder) -20°C [1]

Storage Temperature

(Solutions)
-80°C [1]

Personal Protective Equipment (PPE)
A thorough risk assessment is necessary to determine the specific PPE required for handling

CDK9 ligand 3. The following table provides general guidelines for common laboratory tasks

involving this compound.
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Task
Recommended Personal Protective
Equipment (PPE)

Handling Powder

Gloves: Double pair of nitrile gloves. Gown/Lab

Coat: Disposable gown. Eye Protection: Safety

glasses with side shields or chemical splash

goggles. Respiratory Protection: Use of a

certified chemical fume hood is required. For

larger quantities or potential for aerosolization, a

NIOSH-approved respirator (e.g., N95) is

recommended. Face Protection: A face shield

may be necessary for splash protection.

Handling Solutions

Gloves: Double pair of nitrile gloves. Gown/Lab

Coat: Disposable, fluid-resistant gown. Eye

Protection: Chemical splash goggles. Face

Protection: A face shield for splash protection.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to ensure safety and regulatory

compliance.

Step-by-Step Handling Procedures
Preparation and Engineering Controls: Before handling, ensure a substance-specific Safety

Data Sheet (SDS) is readily available.[1] All work with powdered CDK9 ligand 3 must be

conducted in a certified chemical fume hood or a similar containment device to prevent

inhalation of dust.[1] An eyewash station and safety shower must be immediately accessible.

[1]

Donning PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Weighing and Reconstitution: When weighing the powdered compound, use a containment

balance or perform the task within a fume hood to minimize dust exposure.[1] To

reconstitute, slowly add the solvent to the vial to prevent splashing.
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During Use: Avoid all direct contact with skin, eyes, and clothing.[1] Use dedicated labware

for handling this compound.

After Use and Doffing PPE: Decontaminate all surfaces and equipment after use. Remove

PPE in a manner that avoids self-contamination and dispose of it as hazardous waste.

Storage and Disposal Plan
Storage: Store CDK9 ligand 3 in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight.[1] Recommended storage temperatures are -20°C for the powder

and -80°C for solutions.[1]

Disposal: Dispose of unused CDK9 ligand 3 and any contaminated materials (e.g., gloves,

vials, absorbent pads) as hazardous waste.[1] This must be done in accordance with local,

state, and federal regulations. Due to its high aquatic toxicity, do not allow the substance to

enter drains or waterways.[1][2]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and thoroughly rinse the affected skin area

with water. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison

control center or a physician for guidance.[1]

Spills: Evacuate the area. Wear appropriate PPE and absorb the spill with an inert material.

Collect the spillage and place it in a sealed container for disposal as hazardous waste.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling CDK9 ligand 3 in a

laboratory setting.
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Caption: Workflow for Safe Handling of CDK9 Ligand 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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